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molecular formula C10H11ClN2O2 B1322968 1-(2-Chloro-4-hydroxyphenyl)-3-cyclopropylurea CAS No. 796848-79-8

1-(2-Chloro-4-hydroxyphenyl)-3-cyclopropylurea

Cat. No. B1322968
CAS RN: 796848-79-8
M. Wt: 226.66 g/mol
InChI Key: QVPZNUIZEVRITP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08058474B2

Procedure details

After dissolving phenyl N-(2-chloro-4-hydroxyphenyl)carbamate in N,N-dimethylformamide (100 mL), cyclopropylamine (22.7 mL) was added while cooling on ice and the mixture was stirred overnight at room temperature. Water (400 mL), ethyl acetate (300 mL) and 6N HCl (55 mL) were then added, the mixture was stirred and the organic layer was separated. The organic layer was washed twice with 10% brine (200 mL), and dried over magnesium sulfate. Prism crystals obtained by concentrating the solvent were filtered and washed with heptane to give 22.8 g of the title compound (77% yield from 4-amino-3-chlorophenol).
Name
phenyl N-(2-chloro-4-hydroxyphenyl)carbamate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
100 mL
Type
reactant
Reaction Step One
Name
cyclopropylamine
Quantity
22.7 mL
Type
solvent
Reaction Step One
Name
Water
Quantity
400 mL
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
300 mL
Type
reactant
Reaction Step Two
Name
HCl
Quantity
55 mL
Type
reactant
Reaction Step Two
Name
title compound
Yield
77%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[C:6]([OH:8])[CH:5]=[CH:4][C:3]=1[NH:9][C:10](=[O:18])OC1C=CC=CC=1.O.[C:20](OCC)(=O)[CH3:21].Cl.C[N:28]([CH3:31])C=O>C1(N)CC1>[Cl:1][C:2]1[CH:7]=[C:6]([OH:8])[CH:5]=[CH:4][C:3]=1[NH:9][C:10]([NH:28][CH:31]1[CH2:21][CH2:20]1)=[O:18]

Inputs

Step One
Name
phenyl N-(2-chloro-4-hydroxyphenyl)carbamate
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=C(C=CC(=C1)O)NC(OC1=CC=CC=C1)=O
Name
N,N-dimethylformamide
Quantity
100 mL
Type
reactant
Smiles
CN(C=O)C
Name
cyclopropylamine
Quantity
22.7 mL
Type
solvent
Smiles
C1(CC1)N
Step Two
Name
Water
Quantity
400 mL
Type
reactant
Smiles
O
Name
ethyl acetate
Quantity
300 mL
Type
reactant
Smiles
C(C)(=O)OCC
Name
HCl
Quantity
55 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred overnight at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added
TEMPERATURE
Type
TEMPERATURE
Details
while cooling on ice
STIRRING
Type
STIRRING
Details
the mixture was stirred
CUSTOM
Type
CUSTOM
Details
the organic layer was separated
WASH
Type
WASH
Details
The organic layer was washed twice with 10% brine (200 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
CUSTOM
Type
CUSTOM
Details
Prism crystals obtained
CONCENTRATION
Type
CONCENTRATION
Details
by concentrating the solvent
FILTRATION
Type
FILTRATION
Details
were filtered
WASH
Type
WASH
Details
washed with heptane

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
ClC1=C(C=CC(=C1)O)NC(=O)NC1CC1
Measurements
Type Value Analysis
AMOUNT: MASS 22.8 g
YIELD: PERCENTYIELD 77%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.